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Compound of Interest

Compound Name: Cyanogen iodide

Cat. No.: B3343156

Technical Support Center: Cyanogen lodide

This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely handling the volatile and lachrymatory compound,

cyanogen iodide (ICN).

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with cyanogen iodide?

Al: Cyanogen iodide is a highly toxic compound with several primary hazards:

High Acute Toxicity: It can be fatal if swallowed, inhaled, or absorbed through the skin.[1][2]
[3] Exposure can lead to convulsions, paralysis, and death from respiratory failure.[1][2]

Lachrymatory Effects: It is a potent lachrymator, causing severe irritation and tearing of the
eyes upon exposure.[1][4][5]

Corrosivity: It can cause burns to the skin and eyes.[1][6]

Volatility: As a volatile solid, it can quickly form a harmful concentration of airborne particles,
especially when dispersed.[7]

Reactivity: It reacts with water, acids, bases, and alcohols to produce highly toxic hydrogen
cyanide gas.[2][6][7] It also decomposes upon heating to release toxic fumes.[2][3][7]
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Q2: What are the immediate symptoms of cyanogen iodide exposure?

A2: Immediate symptoms of acute exposure can include:

Inhalation: Sore throat, headache, confusion, weakness, shortness of breath, convulsions,
and unconsciousness.[7]

Skin Contact: Redness, pain, and burns.[1][7] The substance can be absorbed through the
skin, leading to systemic effects.[1][7]

Eye Contact: Severe irritation, redness, pain, and tearing (lachrymation).[1][4][7]

Ingestion: Burning sensation, nausea, vomiting, and diarrhea.[7]

Q3: What personal protective equipment (PPE) is required when handling cyanogen iodide?

A3: A comprehensive PPE setup is mandatory and includes:

Respiratory Protection: A full-facepiece, pressure-demand self-contained breathing
apparatus (SCBA) or a supplied-air respirator is necessary, especially in emergency
situations or when engineering controls are insufficient.[1][3]

Hand Protection: Wear appropriate chemical-resistant gloves.[7][8][9]
Eye Protection: Chemical safety goggles and a face shield are required.[7][8][9]

Body Protection: A fully encapsulating, chemical-resistant suit or other appropriate protective
clothing should be worn to prevent skin contact.[1][7][8][9]

Q4: How should cyanogen iodide be stored?

A4: Proper storage is crucial to maintain its stability and prevent hazardous situations:

e Store in a cool, dry, well-ventilated area, away from incompatible materials such as acids,
bases, ammonia, and alcohols.[7][10]

o Keep the container tightly closed and protected from direct sunlight and moisture.[4][9][10]
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o Store in a refrigerated environment (around +4°C).[6][9][11]
o Ensure the storage area has no drain or sewer access.[7]
Q5: What should | do in case of a cyanogen iodide spill?

A5: In the event of a spill, follow these emergency procedures:

o Evacuate the area immediately.[8]

Wear the appropriate PPE, including respiratory protection.[1]

For small dry spills, carefully sweep the material into a clean, dry, covered container for
disposal.[3][7] Avoid creating dust.[9]

Ventilate the area and wash the spill site after cleanup is complete.[8]

Dispose of the waste as hazardous material in accordance with local regulations.[8]

Troubleshooting Guide
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Issue Possible Cause(s)

Recommended Action(s)

Improper storage container

Pungent, irritating odor
detected in the lab.

seal; Small, undetected spill;

Inadequate ventilation.

Immediately evacuate the
area. Don appropriate PPE,
including respiratory
protection, before re-entering.
Check all containers of
cyanogen iodide for proper
sealing. Inspect the work area
for any signs of a spill. Ensure
the local exhaust ventilation
(fume hood) is functioning

correctly.

Decomposition due to

Crystals appear discolored

exposure to light, moisture, or

(yellowish/brownish).
heat.

While discoloration may
indicate some decomposition,
the primary concern is the
potential release of hydrogen
cyanide. Handle with extreme
caution in a well-ventilated
fume hood. Consider disposing
of the material according to
hazardous waste protocols if
purity is critical for the

experiment.

Reaction with incompatible

Unexpected pressure buildup

materials (e.g., water, acid);

in a reaction vessel.

Overheating of the reaction.

Ensure the reaction is being
conducted under inert and
anhydrous conditions. Double-
check that all reagents and
solvents are free from water
and acidic impurities. Maintain
strict temperature control of the
reaction. If pressure buildup
occurs, cool the reaction
vessel and vent to a scrubbing

system if safe to do so.
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Lachrymatory effects

experienced despite wearing

safety glasses.

Inadequate eye protection;
High vapor concentration in
the lab.

Standard safety glasses are
insufficient. Use of tight-fitting
chemical safety goggles and a
full-face shield is necessary.[7]
[8][9] Work exclusively within a
certified chemical fume hood to
minimize vapor exposure. If
symptoms persist, evacuate

and seek medical attention.

: _

Property Value Source(s)

Molecular Formula CNI [4][10]

Molecular Weight 152.92 g/mol [71[10][12]
White to light brown/pink

Appearance crystalline solid with a pungent  [4][6][7]
odor.

Melting Point 146-149 °C [A161[71[11][12]

Vapor Pressure 1 mmHg @ 25.2 °C [10]

Density 2.84 g/lcm?3 [7]

B Soluble in water (reacts
Solubility [6][7]

slowly), ethanol, and ether.

Experimental Protocols
General Handling and Weighing Protocol

Given its high volatility and toxicity, all manipulations of cyanogen iodide must be performed in

a certified chemical fume hood with proper personal protective equipment.

o Preparation: Before handling, ensure that an emergency shower and eyewash station are

accessible.[9][13] Have a designated waste container for cyanogen iodide-contaminated
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materials.

 Inert Atmosphere: If the experiment requires anhydrous conditions, perform manipulations in
a glove box under an inert atmosphere (e.g., nitrogen or argon).

» Weighing:
o Tare a sealed vial on a balance inside the fume hood.

o Quickly transfer the desired amount of cyanogen iodide to the vial and seal it
immediately.

o Clean any residual crystals from the spatula and weighing paper with a suitable quenching
solution (e.g., alkaline hypochlorite) before disposal.

» Dissolution: If dissolving the solid, add the solvent to the sealed vial via a syringe through a
septum to minimize exposure to the solid.

Emergency First Aid Protocol
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Exposure Route First Aid Measures

Move the victim to fresh air immediately.[1] If
) breathing has stopped, provide artificial
Inhalation o
respiration (do not use mouth-to-mouth).[1][7]

Seek immediate medical attention.[1][7]

Remove contaminated clothing immediately.[1]
i Wash the affected area with soap and plenty of
Skin Contact )
water for at least 15 minutes.[1][4] Seek

immediate medical attention.[1][7]

Immediately flush the eyes with lukewarm water
for at least 15 minutes, holding the eyelids open.

Eye Contact [1][4] Remove contact lenses if present and
easy to do.[4] Seek immediate medical
attention.[4][7]

Do NOT induce vomiting.[1] If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[1][7]

Visualizations

Click to download full resolution via product page

Caption: A typical experimental workflow for handling cyanogen iodide.
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Caption: Mechanism of cyanide toxicity via inhibition of Complex IV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3343156?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/4933
https://www.wikiwand.com/en/articles/Cyanogen_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/cyanogen%20iodide
https://www.fishersci.at/store/msds?partNumber=10006172&productDescription%3DCyanogen+iodide%2C+98%25%2C+5g&countryCode=AT&language=en
https://haz-map.com/Agents/1510
https://www.lookchem.com/casno506-78-5.html
https://www.inchem.org/documents/icsc/icsc/eics0662.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/2303.pdf
http://www.abdurrahmanince.net/355/506-78-5.pdf
https://www.fishersci.com/store/msds?partNumber=AC405960050&productDescription=CYANOGEN+IODIDE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3345368_EN.htm
https://en.wikipedia.org/wiki/Cyanogen_iodide
https://www.fishersci.com/store/msds?partNumber=AC405960050&productDescription=CYANOGEN+IODIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3343156#dealing-with-the-volatility-and-lachrymatory-effects-of-cyanogen-iodide
https://www.benchchem.com/product/b3343156#dealing-with-the-volatility-and-lachrymatory-effects-of-cyanogen-iodide
https://www.benchchem.com/product/b3343156#dealing-with-the-volatility-and-lachrymatory-effects-of-cyanogen-iodide
https://www.benchchem.com/product/b3343156#dealing-with-the-volatility-and-lachrymatory-effects-of-cyanogen-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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